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Compound of Interest

Compound Name: 2,3,6-Trifluorobenzonitrile

Cat. No.: B163352

This guide provides essential procedural information for the safe handling, use, and disposal of
2,3,6-Trifluorobenzonitrile (CAS No. 136514-17-5) in a laboratory setting. Adherence to these
protocols is critical to ensure the safety of researchers and protect the integrity of experimental
work.

Hazard Identification and Summary

2,3,6-Trifluorobenzonitrile is a hazardous substance that requires careful handling. The
primary hazards are summarized below.

GHS Hazard Statements:

H302: Harmful if swallowed.[1]

e H312: Harmful in contact with skin.[1]
e H332: Harmful if inhaled.[1]

e H315: Causes skin irritation.[1]

o H319: Causes serious eye irritation.[1]

o H335: May cause respiratory irritation.[1]
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Due to these hazards, all handling procedures must be conducted with appropriate engineering
controls and personal protective equipment.

Physical and Chemical Properties

A summary of the key quantitative data for 2,3,6-Trifluorobenzonitrile is provided in the table

below.
Property Value
CAS Number 136514-17-5[2]
Molecular Formula F3CeH2CN
Molecular Weight 157.09 g/mol [2]
Form Liquid[2]
Density 1.359 g/mL at 25 °C[2]
Flash Point 79 °C (174.2 °F) - closed cup[2]
Refractive Index n20/D 1.4706[2]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 2,3,6-Trifluorobenzonitrile.
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Protection Type

Minimum Specification

Rationale

Eye/Face Protection

Chemical safety goggles or

face shield.

Protects against splashes and
vapors causing serious eye
irritation.[1][2]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

Prevents skin contact, as the
substance is harmful and

causes irritation.[1][2][3]

Respiratory Protection

Use only in a well-ventilated
area, preferably a chemical
fume hood. If a fume hood is
not available, a NIOSH-
approved respirator with an
appropriate filter (e.g., Type

ABEK (EN14387)) is required.

[2]14]

Protects against inhalation of
harmful vapors that can cause

respiratory irritation.[1][4]

Skin and Body Protection

Laboratory coat. Closed-toe
shoes. Additional protective
clothing may be required for

large quantities.

Minimizes the risk of accidental

skin exposure.[3][4]

Operational Plan: Handling and Storage

Engineering Controls:

¢ Always handle 2,3,6-Trifluorobenzonitrile inside a certified chemical fume hood to minimize

inhalation exposure.[1]

o Ensure a safety shower and eyewash station are readily accessible and operational.[3]

Handling Protocol:

o Preparation: Before handling, ensure all required PPE is correctly worn. Prepare all

necessary equipment and reagents within the fume hood.
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o Dispensing: Dispense the liquid carefully to avoid splashing. Use appropriate tools such as a
calibrated pipette or syringe.

e During Use: Keep the container tightly closed when not in use.[5][6] Avoid contact with skin,
eyes, and clothing.[1]

» Post-Handling: After handling, wash hands thoroughly with soap and water.[4][7]
Decontaminate all work surfaces and equipment.

Storage Protocol:

e Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents and strong bases.[5]

o Keep containers tightly sealed and store locked up.[4][5]
o The storage class for this chemical is 10 - Combustible liquids.[2]

Emergency and First Aid Procedures

Experimental Workflow for Handling 2,3,6-Trifluorobenzonitrile
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Caption: Workflow for handling 2,3,6-Trifluorobenzonitrile.
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Emergency Situation

First Aid Response

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. Seek immediate medical
attention.[1][5]

Skin Contact

Immediately remove all contaminated clothing.
Wash the affected area with plenty of soap and
water for at least 15 minutes. Seek medical

attention if irritation occurs.[1][4][5]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, also under the eyelids.
Remove contact lenses if present and easy to

do. Seek immediate medical attention.[1][4][5]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical
attention.[1][7]

Accidental Spill

Evacuate the area. Ensure adequate ventilation.
Wear full PPE. Absorb the spill with an inert
material (e.g., sand, vermiculite) and collect it in

a suitable, closed container for disposal.[1][5]

Disposal Plan

Waste Characterization:

o Unused 2,3,6-Trifluorobenzonitrile and any materials contaminated with it (e.g., absorbent

materials, gloves, pipette tips) must be treated as hazardous waste.

Disposal Protocol:

e Segregation: Do not mix with other waste streams unless explicitly permitted by your

institution's Environmental Health and Safety (EHS) department.
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» Containment: Collect all waste in a clearly labeled, sealed, and chemically compatible
container.[1][5]

e Labeling: Label the waste container with "Hazardous Waste" and the full chemical name:
"2,3,6-Trifluorobenzonitrile".

» Final Disposal: Dispose of the waste through your institution's authorized hazardous waste
disposal program.[4][5] Do not pour down the drain.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Trifluorobenzonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b163352#personal-protective-equipment-for-handling-
2-3-6-trifluorobenzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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